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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the intrinsic radioactivity, or self-
activity, of lanthanum-cerium bromide scintillators, specifically focusing on Cerium-doped
Lanthanum Bromide (LaBrs:Ce) and Cerium Bromide (CeBrs). This document is intended to
serve as a comprehensive resource for researchers and professionals utilizing these high-
performance detectors in applications where low background and high sensitivity are critical.

Introduction to Lanthanum-Cerium Bromide
Scintillators

Lanthanum-cerium bromide scintillators have gained prominence in gamma-ray spectroscopy
due to their superior energy resolution, high light output, and fast decay times compared to
traditional scintillators like Sodium lodide (Nal(TI)).[1][2] HoweVer, a significant characteristic of
lanthanum-based scintillators is their inherent radioactivity, which contributes to the background
spectrum and can impact the sensitivity of measurements, particularly for low-level radiation
detection.[3][4]

This self-activity primarily originates from the naturally occurring radioactive isotope 138La,
which constitutes approximately 0.09% of natural lanthanum.[5] Additionally, trace
contamination with actinides, most notably 22’Ac and its decay products, can introduce both
alpha and gamma radiation to the background spectrum.[4][6] Cerium Bromide (CeBrs) was
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developed as an alternative with significantly lower intrinsic background, as it does not contain
lanthanum.[3]

This guide will detail the sources of this self-activity, present quantitative data on the radioactive
isotopes and their emissions, and provide detailed protocols for characterizing the intrinsic
background of these detectors.

Sources of Self-Activity

The intrinsic radioactivity of lanthanum-cerium bromide scintillators can be attributed to two
primary sources:

o 138 g |sotope: This long-lived radioactive isotope of lanthanum (half-life of 1.05 x 10! years)
decays via two modes: electron capture to an excited state of 13¥Ba and beta decay to an
excited state of 138Ce.[5] Both decay paths result in the emission of characteristic gamma
rays.

e 227Ac Contamination: Actinium-227 is chemically similar to lanthanum and can be present as
an impurity in the raw materials used for crystal growth.[7] 22’Ac has a half-life of 21.77 years
and decays through a complex chain that includes multiple alpha and beta decays,
accompanied by the emission of a wide range of gamma rays.[6][8]

Quantitative Data on Self-Activity

The following tables summarize the key radioactive emissions contributing to the self-activity of
lanthanum-cerium bromide scintillators.

138] a Decay Data

Branching Daughter Gamma-Ray Emission
Decay Mode . -

Ratio Isotope Energy (keV) Probability
Electron Capture

~66.4% 138Ba 1435.8 ~66.4%
(EC)
Beta Decay () ~33.6% 138Ce 788.7 ~33.6%

Data compiled from multiple sources.[5][7]
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227Ac Decay Chain Emissions (Selected)

The 227Ac decay chain is complex, with numerous alpha and gamma emissions. The following

table highlights some of the most prominent emissions observed in the background spectra of

contaminated LaBrs:Ce crystals.

Alpha Gamma Emission
Decay ] -
Isotope - Half-life Energy Energy Probability
ode
(MeV) (keV) (%)
B~ (98.62%), 4.95 (from a 9.0, 11.5, ]
277c 21.77y Various
o (1.38%) decay) 15.3,27.4
6.04, 5.98, 50.1, 236.0, _
227Th a 18.72d Various
5.76 256.2
144.2,154.2,
5.87,5.72,
223Ra a 11.43d 5 61 269.5, 323.9, Various
' 338.3
6.82, 6.55, ]
219Rn a 3.96s 271.2,401.8 Various
6.42
215pg a 1.78 ms 7.39 ~100
. o (99.72%), _ _
211Bj 2.14 min 6.62, 6.28 351.1 Various
B~ (0.28%)
2077 B~ 4.77 min 899.4 Various

Note: This is not an exhaustive list. Energies and intensities are subject to variations based on

measurement conditions and data sources.[6][8]

Typical Activity Concentrations

The specific activity of these isotopes can vary between different crystal growth methods and

manufacturers.
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Scintillator Isotope Typical Activity (Bg/cm?)
LaBrs:Ce 138l a ~0.7-1.5

LaBrs:Ce 27A¢ Highly variable, up to ~0.02
CeBrs Intrinsic Background <0.005

These values are indicative and can vary.

Experimental Protocols for Self-Activity
Characterization

Characterizing the self-activity of lanthanum-cerium bromide scintillators is crucial for
understanding the detector's background and for performing accurate low-level measurements.
The following are detailed protocols for key experiments.

Gamma-Ray Spectroscopy for Intrinsic Background
Measurement

Objective: To measure the energy spectrum of the intrinsic radioactivity of the scintillator.
Methodology:
e Detector Setup:

o Place the LaBrs:Ce or CeBrs detector in a low-background lead shield (typically 5-10 cm
thick) to minimize contributions from external environmental radiation. The inner layers of
the shield should be lined with materials of decreasing atomic number (e.g., tin and
copper) to absorb X-rays produced in the lead.

o Couple the scintillator to a photomultiplier tube (PMT) or silicon photomultiplier (SiPM) and
connect the output to a multichannel analyzer (MCA).[9]

o Ensure all electronic components are properly grounded to minimize electronic noise.

» Energy and Efficiency Calibration:
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o Before measuring the intrinsic background, perform an energy and efficiency calibration of
the detector system.[10][11]

o Use a set of calibrated gamma-ray point sources with well-known energies and emission
probabilities (e.g., 13’Cs, ¢°Co, 1°2Eu).[3]

o Place each calibration source at a fixed, reproducible distance from the detector.

o Acquire a spectrum for each source for a sufficient time to obtain good statistics in the
photopeaks.

o Fit the photopeaks to determine their centroid channel number and net area.

o Create an energy calibration curve by plotting the known gamma-ray energies against the
corresponding channel numbers. A polynomial fit is often used to account for non-
linearities.[12]

o Create an efficiency calibration curve by plotting the known source activities and emission
probabilities against the measured net peak areas, correcting for solid angle and
acquisition time.

Background Spectrum Acquisition:

o Remove all external sources from the vicinity of the detector.

o Acquire a background spectrum for an extended period (e.g., 24-48 hours or longer) to
obtain statistically significant data for the low-intensity peaks from the intrinsic activity.

Data Analysis:

o Apply the energy calibration to convert the channel numbers of the background spectrum
to energy (in keV).

o ldentify the characteristic peaks corresponding to the decay of 138La (788.7 keV and
1435.8 keV) and the various alpha and gamma emissions from the 22’ Ac decay chain.

o Perform a background subtraction to isolate the net counts in each peak of interest.
Common methods include the trapezoidal method or more sophisticated algorithms like
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the Sensitive Nonlinear Iterative Peak (SNIP) clipping algorithm.[4][13]

o Calculate the activity of the identified isotopes using the efficiency calibration curve and
the net peak areas.

Coincidence Spectroscopy for Enhanced Background
Characterization

Objective: To differentiate between different decay events and to improve the signal-to-noise
ratio for specific decay paths.

Methodology:
o Detector Setup:
o Place the LaBrs:Ce or CeBrs detector (the primary detector) in a low-background shield.

o Surround the primary detector with one or more secondary detectors, such as a high-
purity germanium (HPGe) detector or another scintillator.

o Connect the outputs of all detectors to a coincidence spectroscopy setup, which typically
includes timing electronics (e.g., constant fraction discriminators, time-to-amplitude
converter) and a multi-parameter data acquisition system.

e Coincidence Measurement:

o Acquire data in coincidence mode. This means that an event is only recorded if signals are
detected in both the primary and a secondary detector within a very short time window
(nanoseconds).

o For example, in the decay of 138La via electron capture, the 1435.8 keV gamma ray is
emitted in coincidence with characteristic X-rays from the barium atom. A coincidence
measurement can help to isolate this decay path.

o Similarly, for the 27Ac decay chain, many of the alpha and beta decays are followed by the
emission of gamma rays, allowing for alpha-gamma or beta-gamma coincidence
measurements.
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o Data Analysis:

o Analyze the multi-parameter data to generate coincidence energy spectra. For example, a
2D histogram can be created with the energy deposited in the primary detector on one
axis and the energy in the secondary detector on the other.

o "Gating" on a specific energy peak in one detector's spectrum will produce a spectrum in
the other detector that only shows the coincident events. This is a powerful technique for
identifying and quantifying the contributions of different radioactive isotopes.

Visualizations
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Caption: Simplified decay scheme of the 138La isotope.

Experimental Workflow for Self-Activity Measurement
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Caption: Workflow for intrinsic radioactivity measurement.

Conclusion

The self-activity of lanthanum-cerium bromide scintillators is a critical factor to consider in their
application, particularly in low-count-rate experiments. The primary contributions from 138La and
potential 227 Ac contamination can be effectively characterized through careful gamma-ray
spectroscopy and coincidence measurements. While LaBr3:Ce offers excellent performance, its
intrinsic background may be a limiting factor in some applications. In such cases, CeBrs
provides a viable alternative with significantly lower self-activity. A thorough understanding and
characterization of the intrinsic background, as outlined in this guide, are essential for
researchers to fully leverage the capabilities of these advanced scintillation detectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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